![molecular formula C23H23ClN4O5S2 B2664459 N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(diethylamino)ethyl)-5-nitrobenzo[b]thiophene-2-carboxamide hydrochloride CAS No. 1329877-56-6](/img/structure/B2664459.png)
N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(diethylamino)ethyl)-5-nitrobenzo[b]thiophene-2-carboxamide hydrochloride
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Description
N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(diethylamino)ethyl)-5-nitrobenzo[b]thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C23H23ClN4O5S2 and its molecular weight is 535.03. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Characterization
Researchers have developed methods for synthesizing various compounds with structural similarities, focusing on their chemical synthesis and characterization. For instance, the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates involved reactions of ethyl 3-((3,4-dimethoxybenzylidene)amino) thiophene-2-carboxylate with mercapto acetic acid, leading to the formation of ethyl 3-(3-chloro-2-(3,4-dihydroxyphenyl)-4-oxothiazolidin-3-yl)thiophene-2-carboxylate. This process demonstrates the complexity and creativity in synthesizing molecules with potential applications in various scientific fields (Spoorthy, Kumar, Rani, & Ravindranath, 2021).
Antimicrobial Activity
Several studies have explored the antimicrobial properties of novel compounds. For example, new benzimidazole, benzoxazole, and benzothiazole derivatives were prepared and evaluated for their antimicrobial activity against bacterial and fungal strains. These studies highlight the potential of these compounds in addressing various infectious diseases and the importance of chemical synthesis in drug development (Padalkar, Gupta, Phatangare, Patil, Umape, & Sekar, 2014).
Biological and Pharmacological Applications
The research on thiazolides, a novel class of anti-infectious agents, showcases the potential of chemical compounds in treating infections caused by intestinal pathogens, bacteria, and viruses. These studies also delve into the structural-functional relationships of these compounds, demonstrating how slight modifications can significantly impact their biological activity (Brockmann, Strittmatter, May, Stemmer, Marx, & Brunner, 2014).
Properties
IUPAC Name |
N-[2-(diethylamino)ethyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-5-nitro-1-benzothiophene-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O5S2.ClH/c1-3-25(4-2)7-8-26(23-24-16-11-17-18(32-13-31-17)12-20(16)34-23)22(28)21-10-14-9-15(27(29)30)5-6-19(14)33-21;/h5-6,9-12H,3-4,7-8,13H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPVUVORKXHDTDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4=CC5=C(S4)C=CC(=C5)[N+](=O)[O-].Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23ClN4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
535.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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